Cas no 10397-16-7 (4,6-Dichloro-N-isopropylpyrimidin-2-amine)

• Product Name: 4,6-Dichloro-N-isopropylpyrimidin-2-amine
• CAS No: 10397-16-7
• MF: C₇H₉Cl₂N₃
• MW: 206.072458982468
• MDL: MFCD21086505
• CID: 1033861
• PubChem ID: 19753175
• Update Time: 2025-10-31

4,6-Dichloro-N-isopropylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-N-isopropylpyrimidin-2-amine
• 4,6-dichloro-N-propan-2-ylpyrimidin-2-amine
• SB58602
• J-514144
• 4,6-Dichloro-N-(propan-2-yl)pyrimidin-2-amine
• (4,6-dichloropyrimidin-2-yl)isopropylamine
• FPHWROSQEFDOMM-UHFFFAOYSA-N
• SCHEMBL10811543
• 10397-16-7
• DTXSID10599551
• CS-0339707
• DB-305302

• MDL： MFCD21086505
• Inchi： 1S/C7H9Cl2N3/c1-4(2)10-7-11-5(8)3-6(9)12-7/h3-4H,1-2H3,(H,10,11,12)
• InChI Key： FPHWROSQEFDOMM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)NC(C)C)Cl

Computed Properties

• Exact Mass: 205.01757
• Monoisotopic Mass: 205.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 37.81
• LogP: 2.02560

Additional information on 4,6-Dichloro-N-isopropylpyrimidin-2-amine

Comprehensive Overview of 4,6-Dichloro-N-isopropylpyrimidin-2-amine (CAS No. 10397-16-7): Properties, Applications, and Industry Insights

4,6-Dichloro-N-isopropylpyrimidin-2-amine (CAS No. 10397-16-7) is a specialized pyrimidine derivative widely recognized for its role in pharmaceutical intermediates and agrochemical synthesis. This compound, characterized by its dichloro-substituted pyrimidine core and isopropylamine functional group, has garnered significant attention in research and industrial applications due to its unique chemical reactivity and versatility. In this article, we delve into its molecular structure, synthesis pathways, and emerging applications while addressing frequently searched queries such as "4,6-Dichloro-N-isopropylpyrimidin-2-amine uses" and "CAS 10397-16-7 suppliers."

The molecular formula of 4,6-Dichloro-N-isopropylpyrimidin-2-amine is C₇H₉Cl₂N₃, with a molar mass of 206.07 g/mol. Its structure features two chlorine atoms at the 4- and 6-positions of the pyrimidine ring, enhancing its electrophilic properties for nucleophilic substitution reactions. The N-isopropylamine moiety further contributes to its solubility in organic solvents, making it a valuable building block for heterocyclic chemistry. Researchers often explore its potential in designing crop protection agents and small-molecule inhibitors, aligning with trends in sustainable agriculture and targeted drug discovery.

Recent advancements in green chemistry have spurred interest in optimizing the synthesis of CAS 10397-16-7. Traditional methods involve chlorination of pyrimidine precursors followed by amination, but newer catalytic approaches aim to reduce waste and improve yield. Industry professionals frequently search for "eco-friendly synthesis of 4,6-Dichloro-N-isopropylpyrimidin-2-amine," reflecting a shift toward environmentally conscious production. Additionally, the compound's stability under ambient conditions and compatibility with cross-coupling reactions make it a preferred choice for high-throughput screening in medicinal chemistry.

Applications of 4,6-Dichloro-N-isopropylpyrimidin-2-amine extend to bioconjugation and material science, where its reactive sites enable the development of functionalized polymers and fluorescent probes. A trending topic in academic forums revolves around its role in "click chemistry" for modular assembly of complex molecules. Furthermore, its low toxicity profile (as per standard laboratory safety data) ensures compliance with regulatory frameworks, addressing common queries like "safety of CAS 10397-16-7."

From a commercial perspective, the demand for high-purity 4,6-Dichloro-N-isopropylpyrimidin-2-amine is rising, particularly in regions with robust pharmaceutical manufacturing hubs. Suppliers emphasize batch consistency and analytical certification (e.g., HPLC, NMR) to meet industry standards. Searches for "buy 10397-16-7" often correlate with procurement strategies for custom synthesis projects, highlighting the compound's niche yet growing market.

In conclusion, 4,6-Dichloro-N-isopropylpyrimidin-2-amine (CAS No. 10397-16-7) exemplifies the intersection of structural specificity and functional adaptability in modern chemistry. Its relevance to drug development, agrochemical innovation, and materials engineering underscores its multidisciplinary appeal. As research continues to uncover novel applications, this compound remains a focal point for scientists addressing global challenges in health and sustainability.